Cas no 2229313-20-4 (2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2229313-20-4
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 5846779
• PubChem ID: 165826679
• Update Time: 2025-06-08

2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid
• 2229313-20-4
• EN300-1774634

• Inchi： 1S/C7H9N3O4/c1-7(2,6(11)12)4-3-8-9-5(4)10(13)14/h3H,1-2H3,(H,8,9)(H,11,12)
• InChI Key： PGAZQHZGJSAOFD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=NNC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid

Introduction to 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid (CAS No. 2229313-20-4)

2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229313-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methyl-substituted propanoic acid moiety linked to a 3-nitro-1H-pyrazol-4-yl group, making it a promising candidate for further investigation in drug discovery and development.

The nitro group in the molecular structure of 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid plays a crucial role in modulating its chemical reactivity and biological properties. Nitro compounds are widely studied due to their ability to act as intermediates in synthetic chemistry and as pharmacophores in drug design. The presence of the nitro group can influence the compound's solubility, stability, and interaction with biological targets, making it an attractive scaffold for medicinal chemists.

The pyrazole ring is another key feature of this compound, contributing to its potential biological activity. Pyrazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern on the pyrazole ring, particularly the 3-nitro substituent, further enhances its pharmacological profile by introducing additional functional groups that can interact with biological receptors or enzymes.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds like pyrazoles. The combination of a methyl-substituted propanoic acid moiety with a nitro-functionalized pyrazole ring in 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid suggests potential applications in modulating metabolic pathways and inhibiting key enzymes involved in diseases such as diabetes, obesity, and inflammation. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes by virtue of its structural features.

The synthesis of 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group into the pyrazole ring typically involves nitration reactions, which must be conducted under controlled conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation or metal-catalyzed coupling reactions, may be employed to achieve regioselective functionalization of the pyrazole core.

Once synthesized, the characterization of 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid is essential for understanding its physicochemical properties and biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the molecular structure and purity of the compound. Additionally, computational methods such as molecular docking and quantum mechanical calculations can provide insights into the binding interactions between this compound and potential biological targets.

The biological evaluation of 2-methyl-2-(3-nitro-1H-pyrazol-4-yl)propanoic acid has been the focus of several recent studies aimed at identifying novel therapeutic agents. In vitro assays have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have shown that it may inhibit key enzymes involved in inflammation pathways, suggesting potential applications in treating chronic inflammatory diseases.

Furthermore, research has explored the antimicrobial properties of nitro-substituted pyrazole derivatives like 2-methyl-2-(3-nitro-1H-pyrazol-4-ylopropanoic acid). The presence of the nitro group has been shown to enhance antimicrobial activity by disrupting bacterial cell membranes or inhibiting essential metabolic pathways. These findings highlight the compound's potential as an antimicrobial agent against resistant bacterial strains.

The development of new drug candidates often involves optimizing synthetic routes to improve yield, reduce costs, and enhance scalability. For 2-methyl - 22933( - 20 - 4), continuous improvements in synthetic methodologies are being explored to facilitate its production on an industrial scale. Green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high efficiency.

In conclusion, 22933( - 20 - 4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of a methyl-substituted propanoic acid moiety with a nitro-functionalized pyrazole ring makes it a versatile scaffold for drug discovery. As research progresses, 22933( - 20 - 4) is expected to contribute valuable insights into developing novel therapeutic agents for treating various human diseases.